Cas no 1105224-54-1 (3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea)

• Product Name: 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea
• CAS No: 1105224-54-1
• MF: C₁₉H₂₅ClN₄O₂S
• MW: 408.945401906967
• CID: 6361294
• PubChem ID: 44025390
• Update Time: 2025-11-01

3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea
• 1-(5-chloro-2-methoxyphenyl)-3-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]urea
• SR-01000912502
• SR-01000912502-1
• F2392-1707
• 1-(5-chloro-2-methoxyphenyl)-3-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)urea
• 1105224-54-1
• AKOS024646246

• Inchi： 1S/C19H25ClN4O2S/c1-23-6-8-24(9-7-23)17(14-5-10-27-13-14)12-21-19(25)22-16-11-15(20)3-4-18(16)26-2/h3-5,10-11,13,17H,6-9,12H2,1-2H3,(H2,21,22,25)
• InChI Key： GNRNRYHVLMQTHR-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=CC=C1OC)C(NCC(N1CCN(C)CC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 408.139
• Monoisotopic Mass: 408.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 85.1A^2

Additional information on 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea

Introduction to 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea (CAS No. 1105224-54-1)

The compound 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea, identified by its CAS number 1105224-54-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of multiple pharmacophoric groups, including a 5-chloro-2-methoxyphenyl moiety and a 4-methylpiperazin-1-yl substituent, suggests a high degree of specificity in its interaction with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of diverse chemical scaffolds. The structural motif of 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea incorporates elements that have been widely studied for their pharmacological properties. Specifically, the thiophen-3-yl group contributes to the molecule's lipophilicity and binding affinity, while the urea linkage enhances its solubility and metabolic stability. These features make it an attractive candidate for further exploration in drug discovery.

The pharmaceutical industry has increasingly focused on targeting complex diseases through the development of small molecule inhibitors. The compound in question exhibits a unique combination of structural features that may enable it to modulate multiple signaling pathways simultaneously. This polypharmacological approach has shown promise in preclinical studies, where molecules with overlapping binding profiles have demonstrated enhanced therapeutic efficacy. The incorporation of both piperazine and thiophene derivatives into the molecular structure suggests potential activity against a range of targets, including enzymes and receptors involved in neurodegenerative disorders.

Recent advancements in computational chemistry have enabled more efficient screening of candidate compounds for biological activity. Virtual screening techniques have been employed to identify molecules with high binding affinity to specific protein targets. The structural characteristics of 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea, particularly its aromatic rings and heterocyclic substituents, align well with known binding pockets in drug targets such as kinases and G protein-coupled receptors (GPCRs). This alignment has prompted further investigation into its potential as a lead compound for medicinal chemistry optimization.

In vitro studies have begun to elucidate the mechanism of action for this compound, revealing promising interactions with key biological pathways. Initial experiments suggest that it may exert its effects by inhibiting the activity of enzymes implicated in inflammation and oxidative stress. These pathways are closely associated with various chronic diseases, making this compound a valuable asset in the quest for novel therapeutics. Additionally, its ability to cross the blood-brain barrier has been noted, which is crucial for treating central nervous system (CNS) disorders.

The synthesis of complex molecules like 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea represents a significant challenge due to the intricate stereochemistry and functional group compatibility required. However, modern synthetic methodologies have made substantial progress in addressing these challenges. Advances in catalytic processes and asymmetric synthesis have enabled the efficient construction of complex scaffolds with high enantiomeric purity. These advancements are critical for ensuring that the final product exhibits optimal pharmacological properties without unwanted side effects.

The regulatory landscape for new drug development continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical testing. The journey from bench to market for any novel compound is long and arduous, but compounds like 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]urea hold significant promise for addressing unmet medical needs. As research progresses, additional insights into its pharmacokinetic profile and long-term safety will be crucial for determining its potential as a therapeutic agent.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of how small molecules interact with biological systems. Collaboration between chemists, biologists, and clinicians has led to more holistic strategies for drug discovery and development. The compound's multifaceted structure provides an excellent platform for such interdisciplinary studies, offering opportunities to explore new therapeutic modalities and improve existing treatments.

In conclusion, the compound 3-(5-chloro-2-methoxyphenyl)-1-[2-(4-methylpiperazin-1-y]-l)[(thiophen-l -yI) ethyl]urea (CAS No. 1105224 -54 -I)